Cas no 1148114-95-7 (4-(6-Chloropyrazin-2-yl)thiomorpholine)

• Product Name: 4-(6-Chloropyrazin-2-yl)thiomorpholine
• CAS No: 1148114-95-7
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 5073131
• Update Time: 2025-10-17

4-(6-Chloropyrazin-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(6-chloro-2-pyrazinyl)-
• 4-(6-chloropyrazin-2-yl)thiomorpholine
• 4-(6-CHLORO-PYRAZIN-2-YL)-THIOMORPHOLINE
• 4-(6-Chloropyrazin-2-yl)thiomorpholine

• Inchi： 1S/C8H10ClN3S/c9-7-5-10-6-8(11-7)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key： GFXCACJBQQIBKB-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3

Additional information on 4-(6-Chloropyrazin-2-yl)thiomorpholine

Research Brief on 4-(6-Chloropyrazin-2-yl)thiomorpholine (CAS: 1148114-95-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(6-Chloropyrazin-2-yl)thiomorpholine (CAS: 1148114-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a chloropyrazine core linked to a thiomorpholine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(6-Chloropyrazin-2-yl)thiomorpholine show potent inhibitory activity against several protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, achieving nanomolar-level inhibition against specific oncogenic targets. The chloropyrazine group was found to be crucial for target binding, while the thiomorpholine moiety contributed to improved pharmacokinetic properties.

In antimicrobial research, a team from Nature Chemical Biology reported in early 2024 that 4-(6-Chloropyrazin-2-yl)thiomorpholine derivatives exhibit novel mechanisms of action against drug-resistant bacterial strains. The compound's ability to disrupt bacterial quorum sensing systems while maintaining low cytotoxicity to mammalian cells makes it particularly valuable for developing next-generation antibiotics. Molecular docking studies revealed unique interactions with bacterial signaling proteins that differ from conventional antibiotic targets.

The synthetic accessibility of 4-(6-Chloropyrazin-2-yl)thiomorpholine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, high-yield synthesis route using continuous flow chemistry, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering clinical development of related compounds.

Ongoing research is investigating the compound's potential in neurological disorders, with preliminary data suggesting activity against neuroinflammatory targets. However, researchers caution that blood-brain barrier penetration remains a challenge that requires further structural modification. The versatility of 4-(6-Chloropyrazin-2-yl)thiomorpholine as a chemical scaffold continues to inspire multiple drug discovery programs across therapeutic areas.

As the field progresses, researchers are particularly interested in exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor development. The presence of both hydrogen bond acceptors and the reactive chlorine atom provides multiple handles for further chemical modification, making it a valuable tool for medicinal chemistry exploration.